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Compound of Interest

Compound Name: 1,6-Dimethylindoline-2-thione

Cat. No.: B122539 Get Quote

This document provides a detailed two-step protocol for the synthesis of 1,6-Dimethylindoline-
2-thione, a compound of interest for researchers in medicinal chemistry and drug

development. The synthesis involves the N-methylation of 6-methylindolin-2-one followed by

thionation of the resulting 1,6-dimethylindolin-2-one.

Experimental Protocols
Step 1: Synthesis of 1,6-Dimethylindolin-2-one

This procedure outlines the N-methylation of 6-methylindolin-2-one.

Materials:

6-methylindolin-2-one

Sodium hydroxide (NaOH)

Dimethyl sulfate ((CH₃)₂SO₄)

Deionized water

Hydrochloric acid (HCl)

Ethyl acetate
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Heptane

Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

Three-necked round-bottom flask

Mechanical stirrer

Condenser

Dropping funnel

Heating mantle

pH meter or pH paper

Separatory funnel

Rotary evaporator

Büchner funnel

Procedure:

To a three-necked round-bottom flask equipped with a mechanical stirrer, condenser, and

dropping funnel, add 6-methylindolin-2-one (1.0 eq) and deionized water.

Add a 50% aqueous solution of sodium hydroxide (2.25 eq) to the flask.

Heat the mixture to 40°C with stirring.

Slowly add dimethyl sulfate (1.5 eq) dropwise via the dropping funnel. An exothermic

reaction may be observed.

After the addition is complete, heat the reaction mixture to 100°C and maintain for 15

minutes.
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Cool the mixture to 60°C and add a second portion of dimethyl sulfate (0.425 eq).

Heat the mixture again to 100°C and maintain for another 15 minutes.

Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 mixture of

heptane and ethyl acetate as the mobile phase.

Once the reaction is complete, cool the mixture to 50°C and adjust the pH to approximately 7

with concentrated hydrochloric acid.

Cool the mixture to room temperature and then to 0-5°C in an ice bath to induce

crystallization.

Collect the solid product by filtration, wash with cold deionized water, and dry under vacuum

to yield 1,6-dimethylindolin-2-one.

Step 2: Synthesis of 1,6-Dimethylindoline-2-thione

This protocol describes the thionation of 1,6-dimethylindolin-2-one using Lawesson's reagent.

Materials:

1,6-dimethylindolin-2-one

Lawesson's reagent [2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane-2,4-disulfide]

Anhydrous toluene

Dichloromethane (CH₂Cl₂)

Silica gel

Ethanol

Equipment:

Round-bottom flask

Reflux condenser
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Heating mantle with magnetic stirrer

Rotary evaporator

Chromatography column

Procedure:

In a round-bottom flask, dissolve 1,6-dimethylindolin-2-one (1.0 eq) in anhydrous toluene.

Add Lawesson's reagent (1.0 eq) to the solution.

Attach a reflux condenser and heat the mixture to reflux with vigorous stirring for 1-2 hours.

The color of the solution may change from dark red to yellowish.[1]

Monitor the reaction by TLC until the starting material is consumed.

Cool the reaction mixture to room temperature and remove the toluene under reduced

pressure using a rotary evaporator.

Dissolve the residue in a minimal amount of dichloromethane and filter it through a short pad

of silica gel to remove inorganic byproducts.

Evaporate the dichloromethane to obtain the crude product.

Purify the crude product by recrystallization from ethanol to obtain pure 1,6-
dimethylindoline-2-thione.

Data Presentation
The following table summarizes the quantitative data for the synthesis of 1,6-
Dimethylindoline-2-thione.
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Step Reactant
Reagent(
s)

Solvent
Reaction
Time (h)

Temperat
ure (°C)

Yield (%)

1

6-

methylindol

in-2-one

Dimethyl

sulfate,

NaOH

Water 0.5 100 ~65-75

2

1,6-

dimethylind

olin-2-one

Lawesson'

s reagent
Toluene 1-2

Reflux

(111)
~80-90

Mandatory Visualization

Step 1: N-Methylation

Step 2: Thionation
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N-methylation

Dimethyl sulfate, NaOH
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Caption: Synthetic workflow for 1,6-Dimethylindoline-2-thione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. A new and convenient synthetic way to 2-substituted thieno[2,3-b]indoles - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of 1,6-
Dimethylindoline-2-thione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122539#step-by-step-synthesis-protocol-for-1-6-
dimethylindoline-2-thione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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